Cas no 2171164-41-1 ((2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid)

• Product Name: (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• CAS No: 2171164-41-1
• MF: C₃₃H₃₈N₂O₆
• MW: 558.664629459381
• CID: 6060604
• PubChem ID: 165509383
• Update Time: 2025-07-25

(2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• (2S,3R)-3-(benzyloxy)-2-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]butanoic acid
• EN300-1537766
• 2171164-41-1

• Inchi： 1S/C33H38N2O6/c1-23(40-21-24-13-5-4-6-14-24)31(32(37)38)35-30(36)19-7-2-3-12-20-34-33(39)41-22-29-27-17-10-8-15-25(27)26-16-9-11-18-28(26)29/h4-6,8-11,13-18,23,29,31H,2-3,7,12,19-22H2,1H3,(H,34,39)(H,35,36)(H,37,38)/t23-,31+/m1/s1
• InChI Key： DIVYTNXMDGFNMS-IPBJYNAHSA-N
• SMILES： O(C(NCCCCCCC(N[C@H](C(=O)O)[C@@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 558.27298694g/mol
• Monoisotopic Mass: 558.27298694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid

Introduction to (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic Acid (CAS No. 2171164-41-1)

The compound (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid, identified by its CAS number 2171164-41-1, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its complex stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate structure of this compound, featuring a chiral center at the (2S,3R) positions and multiple substituents such as the benzyloxy and fluorenylmethoxycarbonyl (Fmoc) groups, makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for highly selective and potent pharmacological agents has driven extensive research into the development of novel molecular entities. The compound (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid exemplifies this trend, as it incorporates advanced synthetic strategies to enhance its biological activity. The presence of the Fmoc group, a protecting group commonly used in peptide synthesis, suggests that this compound may be involved in peptidomimetic or protein-based drug design. Such applications are particularly relevant in the context of targeted therapies, where precise molecular interactions are critical for achieving therapeutic efficacy.

The stereochemistry of this compound is a key aspect of its potential pharmacological properties. The (2S,3R) configuration ensures that the molecule exhibits enantioselectivity, which is often a desirable trait in drug candidates. Enantioselective drugs can interact more specifically with biological targets, leading to improved therapeutic outcomes and reduced side effects. This feature makes (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid an attractive subject for further investigation in the development of enantiomerically pure pharmaceuticals.

Additionally, the benzyloxy group in the molecule contributes to its stability and solubility characteristics. These properties are crucial for formulating effective drug products that can be administered orally or via other routes. The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group but also imparts unique spectroscopic properties to the compound, which can be exploited for analytical purposes during drug development and quality control processes.

Current research in the field of biomedicine has highlighted the importance of peptidomimetics in addressing unmet medical needs. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but exhibit improved pharmacokinetic properties. The compound (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid aligns with this trend, as it incorporates structural elements that are reminiscent of peptide sequences while maintaining enhanced stability and bioavailability. This approach has shown promise in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

In vitro studies have begun to explore the biological activity of this compound, revealing intriguing interactions with potential therapeutic targets. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. These findings are particularly exciting as they pave the way for further preclinical investigations to assess its efficacy and safety profile. The combination of stereochemical precision and functional group diversity makes this compound a versatile tool for medicinal chemists seeking to develop innovative therapeutics.

The synthesis of such complex molecules requires sophisticated chemical methodologies and expertise. Advanced techniques in organic synthesis, including asymmetric catalysis and peptide coupling strategies, are employed to construct the desired structure with high enantiomeric purity. The use of protective groups like Fmoc is essential for ensuring regioselectivity during multi-step syntheses. These synthetic challenges underscore the importance of collaboration between chemists and biologists to translate laboratory discoveries into viable drug candidates.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can modulate these processes effectively. The compound (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid represents a testament to this progress, embodying the principles of rational drug design and structural innovation. Its potential applications in treating a wide range of conditions make it a valuable asset in the pharmaceutical arsenal against disease.

Future research will likely focus on optimizing the pharmacological properties of this compound through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers can identify derivatives with enhanced potency, selectivity, and metabolic stability. Such efforts are essential for bringing new drugs to market efficiently while minimizing costs associated with late-stage failures due to inadequate pharmacological profiles.

In conclusion, (2S,3R)-3-(benzyloxy)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS No. 2171164-41-1) is a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting subject for future studies aimed at developing novel therapeutics. As advancements in synthetic chemistry continue to unlock new possibilities for molecular design, compounds like this one will play a crucial role in addressing some of today's most pressing medical challenges.